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Compound of Interest

Compound Name:
N,N-diallyl-4-

methylbenzenesulfonamide

Cat. No.: B1267651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-diallyl-4-methylbenzenesulfonamide, with the CAS number 50487-72-4, is an organic

compound belonging to the sulfonamide class. Sulfonamides are a well-established and

versatile class of compounds in medicinal chemistry, known for a wide spectrum of biological

activities.[1][2][3] This technical guide provides a comprehensive overview of the available data

on N,N-diallyl-4-methylbenzenesulfonamide, including its physicochemical properties, a

detailed plausible synthesis protocol, and a discussion of its potential applications in research

and drug development based on the activities of related compounds.

Physicochemical Properties
A summary of the key physicochemical properties of N,N-diallyl-4-
methylbenzenesulfonamide is presented in Table 1. This data has been compiled from

various chemical suppliers and databases.
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Property Value Source

CAS Number 50487-72-4 N/A

Molecular Formula C₁₃H₁₇NO₂S [4]

Molecular Weight 251.35 g/mol [4]

Appearance
Colorless to light yellow/orange

clear liquid
N/A

Purity Typically >95% N/A

SMILES
C=CCN(CC=C)S(=O)

(=O)c1ccc(C)cc1
[4]

InChI

InChI=1S/C13H17NO2S/c1-4-

10-14(11-5-2)17(15,16)13-8-6-

12(3)7-9-13/h4-9H,1-2,10-

11H2,3H3

N/A

MDL Number MFCD00226469 [4]

Synthesis
While a specific published protocol for the synthesis of N,N-diallyl-4-
methylbenzenesulfonamide is not readily available in the searched literature, a reliable two-

step synthetic route can be proposed based on the well-documented synthesis of the closely

related N-allyl-N-benzyl-4-methylbenzenesulfonamide.[5] This involves the initial synthesis of

the mono-allylated intermediate, N-allyl-4-methylbenzenesulfonamide, followed by a second

allylation step.

Proposed Synthetic Pathway
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p-Toluenesulfonyl chloride

N-allyl-4-methyl-
benzenesulfonamide

Step 1:
Mono-allylation

Allylamine N,N-diallyl-4-methyl-
benzenesulfonamide

Step 2:
Di-allylation

Allyl bromide

Click to download full resolution via product page

Caption: Proposed two-step synthesis of N,N-diallyl-4-methylbenzenesulfonamide.

Experimental Protocols
The following protocols are adapted from the synthesis of N-allyl-N-benzyl-4-

methylbenzenesulfonamide and are expected to yield the desired product.[5]

Step 1: Synthesis of N-allyl-4-methylbenzenesulfonamide (Intermediate)

Materials:

p-Toluenesulfonyl chloride

Allylamine

Potassium carbonate (K₂CO₃)

Tetrahydrofuran (THF)

Dichloromethane (DCM)

Hydrochloric acid (HCl, 5 M)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)
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Procedure:

Dissolve p-toluenesulfonyl chloride (1.0 eq) in THF.

To the stirring solution, add allylamine (1.1 eq) dropwise.

Following the addition of allylamine, add an aqueous solution of potassium carbonate (1.1

eq) dropwise.

Allow the reaction mixture to stir at room temperature for 24 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, acidify the mixture with 5 M HCl and dilute with dichloromethane.

Separate the organic layer and wash it sequentially with water (3x) and brine (1x).

Back-extract the aqueous layers with dichloromethane.

Combine all organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude N-allyl-4-methylbenzenesulfonamide.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water).

Step 2: Synthesis of N,N-diallyl-4-methylbenzenesulfonamide (Final Product)

Materials:

N-allyl-4-methylbenzenesulfonamide (from Step 1)

Allyl bromide

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Procedure:
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Dissolve N-allyl-4-methylbenzenesulfonamide (1.0 eq) in THF.

To the stirring solution, add allyl bromide (1.0 eq) dropwise.

Subsequently, add an aqueous solution of sodium hydroxide (1.25 eq) dropwise.

Let the reaction mixture stir at room temperature for 24 hours.

Monitor the reaction progress by TLC.

Upon completion, the product can be isolated by extraction with a suitable organic solvent

(e.g., ethyl acetate).

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Potential Applications and Research Directions
While specific biological data for N,N-diallyl-4-methylbenzenesulfonamide is not yet

available in the scientific literature, the broader class of sulfonamides and compounds

containing diallyl moieties have been extensively studied, suggesting several potential avenues

for research and drug development.

Anticancer Potential
Sulfonamide derivatives are known to exhibit a wide range of anticancer properties.[1][2][3][6]

They can act as inhibitors of various enzymes crucial for cancer cell proliferation and survival.

Furthermore, diallyl compounds, such as diallyl trisulfide found in garlic, have been shown to

induce apoptosis and cell cycle arrest in cancer cells. The combination of the sulfonamide

scaffold with diallyl groups in N,N-diallyl-4-methylbenzenesulfonamide makes it an

interesting candidate for anticancer screening.

A potential workflow for investigating the anticancer properties of this compound is outlined

below.
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In Vitro Studies

In Vivo Studies

Mechanism of Action

Cancer Cell Line Panel

Cell Viability Assay
(e.g., MTT, XTT)

Apoptosis Assay
(e.g., Annexin V)

Cell Cycle Analysis
(Flow Cytometry)

Xenograft Mouse Model

Tumor Growth Inhibition

Target Identification

Signaling Pathway Analysis

N,N-diallyl-4-methyl-
benzenesulfonamide
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Caption: A workflow for evaluating the anticancer potential of N,N-diallyl-4-
methylbenzenesulfonamide.

Antimicrobial Activity
The sulfonamide functional group is historically significant for its antibacterial properties.[1][2]

[3] Many clinically used antibiotics are based on the sulfonamide scaffold. Therefore, N,N-
diallyl-4-methylbenzenesulfonamide could be screened for its activity against a panel of

pathogenic bacteria and fungi.

Enzyme Inhibition
Sulfonamides are known to inhibit various enzymes, including carbonic anhydrases and

proteases. The specific substitution pattern on the sulfonamide nitrogen can significantly

influence its inhibitory activity and selectivity. Investigating the inhibitory potential of N,N-diallyl-
4-methylbenzenesulfonamide against a range of enzymes could uncover novel therapeutic

targets.

Safety and Handling
A comprehensive Safety Data Sheet (SDS) should be consulted before handling N,N-diallyl-4-
methylbenzenesulfonamide. As a general precaution for a research chemical with limited

toxicological data, it should be handled in a well-ventilated fume hood, and appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn.

Conclusion
N,N-diallyl-4-methylbenzenesulfonamide is a readily synthesizable compound belonging to

the medicinally important sulfonamide class. While specific biological data for this compound is

currently lacking, its structural features suggest it as a promising candidate for screening in

anticancer, antimicrobial, and enzyme inhibition assays. The detailed synthetic protocol and

discussion of potential research avenues provided in this guide aim to facilitate further

investigation into the properties and applications of this compound by the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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